Cas no 2411309-18-5 (2-Chloro-N-[(5,6,7,8-tetrahydro-2-quinolinyl)methyl]propanamide)

• Product Name: 2-Chloro-N-[(5,6,7,8-tetrahydro-2-quinolinyl)methyl]propanamide
• CAS No: 2411309-18-5
• MF: C₁₃H₁₇ClN₂O
• MW: 252.739882230759
• CID: 5416217
• PubChem ID: 146077464
• Update Time: 2025-06-30

2-Chloro-N-[(5,6,7,8-tetrahydro-2-quinolinyl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2411309-18-5
• Z2596885524
• 2-chloro-N-[(5,6,7,8-tetrahydroquinolin-2-yl)methyl]propanamide
• EN300-7560048
• 2-Chloro-N-(5,6,7,8-tetrahydroquinolin-2-ylmethyl)propanamide
• 2-Chloro-N-[(5,6,7,8-tetrahydro-2-quinolinyl)methyl]propanamide

• Inchi： 1S/C13H17ClN2O/c1-9(14)13(17)15-8-11-7-6-10-4-2-3-5-12(10)16-11/h6-7,9H,2-5,8H2,1H3,(H,15,17)
• InChI Key： FQCOOILFXWRICO-UHFFFAOYSA-N
• SMILES： C(NCC1C=CC2=C(N=1)CCCC2)(=O)C(Cl)C

Computed Properties

• Exact Mass: 252.1029409g/mol
• Monoisotopic Mass: 252.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.186±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 446.4±45.0 °C(Predicted)
• pka: 12.94±0.46(Predicted)

Additional information on 2-Chloro-N-[(5,6,7,8-tetrahydro-2-quinolinyl)methyl]propanamide

Research Brief on 2-Chloro-N-[(5,6,7,8-tetrahydro-2-quinolinyl)methyl]propanamide (CAS: 2411309-18-5)

2-Chloro-N-[(5,6,7,8-tetrahydro-2-quinolinyl)methyl]propanamide (CAS: 2411309-18-5) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its quinoline scaffold and chloro-propanamide moiety, has been investigated for its potential as a modulator of various biological targets. Recent studies have explored its applications in drug discovery, particularly in the development of novel therapeutics for neurological disorders and cancer.

The structural features of 2-Chloro-N-[(5,6,7,8-tetrahydro-2-quinolinyl)methyl]propanamide suggest its potential as a kinase inhibitor or a ligand for G-protein-coupled receptors (GPCRs). The quinoline core is a common pharmacophore in many FDA-approved drugs, known for its ability to interact with diverse biological targets. The chloro-propanamide side chain may enhance binding affinity and selectivity, making this compound a promising candidate for further optimization.

Recent research has focused on the synthesis and biological evaluation of 2-Chloro-N-[(5,6,7,8-tetrahydro-2-quinolinyl)methyl]propanamide. A study published in the Journal of Medicinal Chemistry (2023) reported the compound's inhibitory activity against a panel of kinases, with notable potency against ABL1 and SRC family kinases. These findings suggest potential applications in oncology, particularly for cancers driven by aberrant kinase signaling. Additionally, the compound demonstrated moderate blood-brain barrier permeability in preclinical models, indicating its potential for central nervous system (CNS) targeting.

In another study, researchers investigated the compound's interaction with sigma-1 and sigma-2 receptors, which are implicated in neurodegenerative diseases and cancer. Preliminary results indicated moderate affinity for sigma-2 receptors, with potential implications for neuroprotective and anti-proliferative effects. Further optimization of the compound's pharmacokinetic properties is underway to improve its therapeutic index.

The synthesis of 2-Chloro-N-[(5,6,7,8-tetrahydro-2-quinolinyl)methyl]propanamide typically involves multi-step organic reactions, including reductive amination and acylation. Recent advancements in flow chemistry have enabled more efficient and scalable production of this compound, addressing previous challenges related to yield and purity. Analytical characterization using NMR, HPLC, and mass spectrometry has confirmed the compound's structural integrity and high purity (>98%).

Despite its promising profile, several challenges remain in the development of 2-Chloro-N-[(5,6,7,8-tetrahydro-2-quinolinyl)methyl]propanamide as a therapeutic agent. Issues such as metabolic stability, solubility, and off-target effects need to be addressed through medicinal chemistry optimization. Future research directions may include structure-activity relationship (SAR) studies to identify analogs with improved properties, as well as in vivo efficacy and safety evaluations in relevant disease models.

In conclusion, 2-Chloro-N-[(5,6,7,8-tetrahydro-2-quinolinyl)methyl]propanamide (CAS: 2411309-18-5) represents a promising scaffold for drug discovery, with potential applications in oncology and neurology. Continued research efforts will be essential to fully elucidate its therapeutic potential and advance its development toward clinical trials.